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Compound of Interest

Compound Name: Benzoylicholine

Cat. No.: B1199707

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data and handling precautions for
benzoylcholine chloride. The information is compiled and presented to meet the needs of
laboratory and drug development professionals, with a focus on quantitative data, safe
handling procedures, and an understanding of its mechanism of action.

Chemical and Physical Properties

Benzoylcholine chloride is a synthetic choline ester. As a hygroscopic, white crystalline
powder, it readily absorbs moisture from the air. Its key physical and chemical properties are
summarized below.
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Property Value Source
Molecular Formula C12H1sCINO2
Molecular Weight 243.73 g/mol
White hygroscopic crystalline
Appearance
powder
Purity >98%
CAS Number 2964-09-2
2-
IUPAC Name benzoyloxyethyl(trimethyl)azan
ium chloride

Hazard Identification and GHS Classification

Benzoylcholine chloride is classified as a hazardous substance. The primary hazards are
associated with acute toxicity through oral, dermal, and inhalation routes.

Hazard Class GHS Classification Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Signal Word: Warning

Toxicological Data

The toxicological profile of benzoylcholine chloride is primarily characterized by its effects as a
cholinergic agonist. It acts as a substrate for cholinesterase, leading to effects consistent with
stimulation of the cholinergic nervous system.
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Toxicity Metric  Value Species Route Source

LD50 49 mg/kg Mouse Intraperitoneal

No detailed experimental protocols for this LD50 study were available in the public domain.

Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure and maintain the integrity of
benzoylcholine chloride.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:

o Eye/Face Protection: Chemical safety goggles.
o Skin Protection: Protective gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-
approved respirator with a particulate filter is recommended.

Safe Handling Practices

e Avoid contact with skin, eyes, and clothing.
e Do not breathe dust.
» Wash hands thoroughly after handling.

e Use only in a chemical fume hood.

Storage Conditions

» Store in a tightly sealed container.

o Keep in a cool, dry, and well-ventilated place.
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e Protect from moisture due to its hygroscopic nature.

First Aid Measures

In the event of exposure, immediate action is necessary.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately wash off with plenty of soap and
water. Remove contaminated clothing. Seek

medical attention.

Eye Contact

Immediately flush with plenty of water for at
least 15 minutes. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Stability and Decomposition

Benzoylcholine chloride is a substrate for cholinesterase and can undergo hydrolysis.

Information on specific decomposition products is limited.

Experimental Protocols and Workflows

While specific experimental protocols for the safety assessment of benzoylcholine chloride

are not readily available in the public domain, a general workflow for handling and assessing

the toxicity of a hazardous chemical is outlined below.
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General Workflow for Handling a Hazardous Chemical

Preparation

Review SDS and Literature

i

Risk Assessment

'

Select Appropriate PPE

Handling

Weighing and Solution Preparation

(in a fume hood)

\

Experimental Use

Emergency Responsé

Spill Cleanup

First Aid

Disposal

Waste Collection

l

Decontamination of Equipment

Click to download full resolution via product page

A general workflow for the safe handling of a hazardous chemical like benzoylcholine chloride.
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Signaling and Mechanism of Action

Benzoylcholine chloride's primary mechanism of action is as a cholinergic agonist. It serves
as a substrate for acetylcholinesterase (AChE), the enzyme responsible for the breakdown of
the neurotransmitter acetylcholine. Its toxic effects are presumed to be due to the
overstimulation of cholinergic receptors.

Benzoylcholine Interaction at a Cholinergic Synapse
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A simplified diagram of benzoylcholine's interaction at a cholinergic synapse.

« To cite this document: BenchChem. [Benzoylcholine Chloride: A Technical Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199707#benzoylcholine-safety-data-sheet-and-
handling-precautions]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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